4-Benzyloxy-3-methoxyphenylacetic acid

• IUPAC Name: 2-(3-methoxy-4-phenylmethoxyphenyl)acetic acid
• InChI: InChI=1S/C16H16O4/c1-19-15-9-13(10-16(17)18)7-8-14(15)20-11-12-5-3-2-4-6-12/h2-9H,10-11H2,1H3,(H,17,18)
• InChI Key: AYCIHUSEBJLTBF-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)CC(=O)O)OCC2=CC=CC=C2
• Molecular Formula: C16H16O4
• DSSTOX Substance ID: DTXSID20305165
• Molecular Weight: 272.29 g/mol
• CAS RN: 29973-91-9

Description

4-Benzyloxy-3-methoxyphenylacetic acid (4-BMPAA) is an organic compound belonging to the class of phenylacetic acids. It is an important intermediate for the synthesis of a variety of pharmaceuticals and fine chemicals. 4-BMPAA is also known as 4-benzyloxy-3-methoxybenzoic acid and is a derivative of benzoic acid. 4-BMPAA is a white, crystalline solid that is insoluble in water and slightly soluble in ethanol and methanol. It is used as a building block in organic synthesis, particularly in the preparation of chiral compounds, and is also used as a reagent in the synthesis of pharmaceuticals and other compounds.

Scientific Research Applications

• Neurological and Biochemical Applications :

  • A method for assaying urinary 4-hydroxy-3-methoxyphenylacetic acid (homovanillic acid), which is increased in patients with neuroblastoma, pheochromocytoma, and Parkinson's disease, has been developed using liquid chromatography with electrochemical detection (Morrisey & Shihabi, 1979).
  • A fluorimetric method for estimating 4-hydroxy-3-methoxyphenylacetic acid in normal brain tissue was developed, demonstrating its presence in the caudate nucleus of various animal species (Sharman, 1963).

• Cancer Research and Treatment :

  • Research into di- and triphenyltin(IV) carboxylate complexes involving 3-methoxyphenylacetic acid and 4-methoxyphenylacetic acid has revealed their cytotoxic activity against various tumor cell lines, indicating potential in cancer treatment (Gómez‐Ruiz et al., 2008).
  • Similar studies have been conducted with dinuclear gallium(III) carboxylate complexes, again showing promising cytotoxic activities against different human tumor cell lines (Kaluderović et al., 2010).

• Luminescent Properties in Chemistry :

  • Research on lanthanide coordination compounds using 4-benzyloxy benzoic acid derivatives has shed light on the influence of electron-releasing or electron-withdrawing substituents on photophysical properties, with implications for materials science and luminescence-based technologies (Sivakumar et al., 2010).

• Pharmaceutical Synthesis and Biochemical Analysis :

  • Methods for the synthesis of phenethylamines from phenylacetonitriles, including derivatives of 4-hydroxy-3-methoxyphenylacetic acid, have been developed, providing new pathways in pharmaceutical synthesis (Short, Dunnigan, & Ours, 1973).
  • A novel synthetic technology for 4-methoxyphenylacetic acid, a key component in various pharmaceutical products, has been developed, showcasing advancements in chemical synthesis (Zhu Jin-tao, 2011).

• Vibrational Spectroscopy and Molecular Structure :

  • The vibrational spectra of 3,4-dihydroxy- and 4-hydroxy-3-methoxyphenylacetic acids have been analyzed, providing insights into their molecular structures and stability, relevant for various chemical and biochemical applications (Förner & Badawi, 2011).

Safety and Hazards

The compound is classified as Acute Tox. 4 Oral, Eye Dam. 1, Skin Irrit. 2, and STOT SE 3. It can cause skin irritation, serious eye irritation, and may be harmful if swallowed. Personal protective equipment such as dust mask type N95 (US), eyeshields, and gloves are recommended when handling this compound.

Mechanism of Action

Target of Action

4-Benzyloxy-3-methoxyphenylacetic acid is an aromatic phenyl acetic acid

Mode of Action

It has been synthesized by the benzylation of 4-hydroxy-3-methoxyphenylacetic acid .

Result of Action

It may be used as one of the reactants in the synthesis of 1,2-bis (4-benzyloxy-3-methoxyphenyl)-3-hydroxy-propionic acid .

Synthesis routes and methods I

Procedure details

To a solution of ethyl 4-benzyloxy-3-methoxyphenylacetate (32 g, 110 mmol), from Step 1, in ethanol (200 mL) and THF (20 mL) was added 200 mL of a 1M aqueous lithium hydroxide solution. The resulting mixture was stirred at ambient temperature for 4 hours and then 1M aqueous hydrochloric acid solution was added to precipitate the product. The solid was filtered, washed with water, taken up in diethyl ether, dried over anhydrous magnesium sulfate, filtered and concentrated under reduced pressure to give the title compound as a yellow solid. The solid was recrystallized from methylene chloride/petroleum ether (b.p. 30°-60° C.) to give 19 g (58% yield based on ethyl 4-hydroxy-3-methoxyphenylacetic acid) of the title compound as a white solid; 1H NMR (CDCl3) δ 3.57 (s, 2H), 3.88 (s, 3H), 5.14 (s, 2H), 6.74 (dd, 1H, J=8.0, 2.7 Hz), 6.82-6.85 (m, 2H), 7.28-7.45 (m, 5H).

Synthesis routes and methods II

Procedure details